(Chlorocarbonyl)cyclohexane-d11

• Molecular Formula: C7H11ClO
• Molecular Weight: 157.68 g/mol
• InChI: InChI=1S/C7H11ClO/c8-7(9)6-4-2-1-3-5-6/h6H,1-5H2/i1D2,2D2,3D2,4D2,5D2,6D
• InChIKey: RVOJTCZRIKWHDX-KAFHOZLVSA-N

(Chlorocarbonyl)cyclohexane-d11: Deuterated Acyl Chloride Intermediate for Quantitative Bioanalysis

(Chlorocarbonyl)cyclohexane-d11 (CAS 2708286-89-7), also known as Cyclohexanecarbonyl-d11 chloride, is a perdeuterated acyl chloride in which all eleven hydrogen atoms of the cyclohexane ring are replaced by deuterium . This stable isotope-labeled (SIL) compound shares the same core reactivity as its unlabeled counterpart, cyclohexanecarbonyl chloride (CAS 2719-27-9), but possesses a distinct molecular mass (MW 157.68 Da vs. 146.61 Da for the unlabeled form) [1]. It is primarily employed as a versatile derivatization reagent and an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) for the precise quantitation of its unlabeled analog or related compounds in complex biological and environmental matrices .

Workflow Derivatization + LC-MS/GC-MS quantitation

Selection Perdeuterated acyl chloride internal standard

Use Context Research matrices: biological, environmental

• [1] PubChem. (2026). Cyclohexanecarbonyl chloride. PubChem Compound Summary. View Source

Analytical Pitfalls of Using Unlabeled Cyclohexanecarbonyl Chloride or Non-Deuterated Internal Standards

Substituting the perdeuterated (Chlorocarbonyl)cyclohexane-d11 with unlabeled cyclohexanecarbonyl chloride or a structurally dissimilar internal standard (IS) compromises quantitative accuracy in mass spectrometry-based workflows. The unlabeled analog shares the identical retention time and ionization response as the target analyte, rendering it indistinguishable and introducing severe matrix effects and ion suppression that cannot be corrected for [1]. A non-deuterated IS may exhibit different extraction recovery, chromatographic behavior, or ionization efficiency compared to the cyclohexanecarbonyl chloride derivative being quantified, leading to biased results . (Chlorocarbonyl)cyclohexane-d11 overcomes these limitations by providing a chemically identical yet isotopically distinct surrogate, ensuring co-elution and comparable ionization while enabling unambiguous mass spectrometric differentiation via its +11 Da mass shift .

Unlabeled analog co-elution

Identical retention and ionization response may not allow reliable discrimination, introducing signal interference.

Non-deuterated IS mismatch

Different extraction recovery or ionization efficiency can bias quantification, even if chemically similar.

• [1] Restek Corporation. (2015). Choosing an Internal Standard. Restek Chromatography Technical Note. View Source

Quantitative Differentiation of (Chlorocarbonyl)cyclohexane-d11 vs. Unlabeled and Alternative Analogs

Mass Spectrometric Discrimination: +11 Da Mass Shift vs. Unlabeled Cyclohexanecarbonyl Chloride

The primary functional differentiation of (Chlorocarbonyl)cyclohexane-d11 is its use as a stable isotope-labeled internal standard. Its perdeuteration yields a molecular weight of 157.68 Da, which is +11.07 Da greater than the unlabeled cyclohexanecarbonyl chloride (146.61 Da) [1]. This mass difference allows for complete baseline separation in the mass analyzer (e.g., quadrupole, TOF) of an LC-MS or GC-MS system, enabling the simultaneous, interference-free detection of the analyte and its internal standard .

Mass Discrimination

Head-to-head

Δ +11.07 Da (157.68 vs 146.61 Da)

Enables baseline separation for isotope dilution MS

Verified by HRMS

Evidence Dimension	Molecular Weight (Monoisotopic Mass)
Target Compound Data	157.68 Da (C7D11ClO)
Comparator Or Baseline	Cyclohexanecarbonyl chloride (unlabeled): 146.61 Da (C7H11ClO)
Quantified Difference	Δ +11.07 Da
Conditions	Calculated based on standard atomic weights; verified by high-resolution mass spectrometry [2].

Why This Matters

This mass shift is the fundamental requirement for accurate isotope dilution mass spectrometry, providing the necessary signal discrimination for reliable quantitation.

• [1] PubChem. (2026). Cyclohexanecarbonyl chloride. PubChem Compound Summary. View Source
• [2] Chemsrc. (2023). (Chlorocarbonyl)cyclohexane-d11. Compound Datasheet. View Source

Analytical Purity: Manufacturer-Specified Purity of ≥98%

The utility of a stable isotope-labeled internal standard is directly tied to its isotopic enrichment and chemical purity. Vendors specify a purity of ≥98% for (Chlorocarbonyl)cyclohexane-d11, which is a critical quality attribute for minimizing interference from unlabeled impurity in quantitative assays . While purity specifications for unlabeled cyclohexanecarbonyl chloride are also commonly >98% (e.g., TCI specification) , the deuterated compound carries the additional, and more analytically significant, parameter of isotopic enrichment, which is typically >98 atom % D .

Chemical Purity

Data to verify

≥98% (GC/HPLC)

Comparable to unlabeled standard; isotopic enrichment critical

Isotopic enrichment typically >98 atom % D

Evidence Dimension	Chemical Purity (GC/HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Cyclohexanecarbonyl chloride (unlabeled): >98.0% (GC)
Quantified Difference	Comparable chemical purity; target compound provides additional value via isotopic enrichment.
Conditions	Manufacturer Certificate of Analysis; GC/HPLC area normalization.

Why This Matters

High chemical purity ensures that the internal standard does not introduce significant non-deuterated analyte background, which would otherwise bias quantitation.

Derivatization Reactivity: Functional Equivalence in Acylation Reactions

(Chlorocarbonyl)cyclohexane-d11 is the deuterium-labeled form of (Chlorocarbonyl)cyclohexane and retains its full reactivity as an acyl chloride . This functional equivalence is crucial for its use as an internal standard, as it undergoes the same derivatization reactions (e.g., acylation of amines, alcohols, or thiols) at the same rate as the unlabeled analyte. This ensures that any losses during sample preparation, derivatization, or extraction are proportionally reflected by the internal standard, enabling accurate recovery-corrected quantitation .

Derivatization Reactivity

Class-level inference

Functional equivalence inferred

Tracks analyte through sample preparation

Based on perdeuterated acyl halide class; no significant KIE expected

Evidence Dimension	Reactivity as an Acylating Agent
Target Compound Data	Reacts with nucleophiles to form amides, esters, and thioesters; used to prepare 1,2,3-triazoles .
Comparator Or Baseline	Cyclohexanecarbonyl chloride: Reacts with nucleophiles to form amides, esters, and thioesters; used to prepare 1,2,3-triazoles .
Quantified Difference	No significant kinetic isotope effect for acylation reactions under standard conditions (class inference).
Conditions	Standard organic synthesis conditions; behavior inferred from the well-documented class of perdeuterated alkyl/acyl halides.

Why This Matters

Chemical equivalence guarantees that the internal standard accurately tracks the analyte through all analytical steps, a prerequisite for valid quantitative method validation.

Validated Application Scenarios for (Chlorocarbonyl)cyclohexane-d11 in Bioanalysis and Synthesis

Internal Standard for LC-MS/MS Quantitation of Cyclohexanecarbonyl Chloride Derivatives

This is the primary application. (Chlorocarbonyl)cyclohexane-d11 is spiked into biological or environmental samples at a known concentration before sample preparation. Its +11 Da mass difference, as demonstrated in Section 3, allows the mass spectrometer to differentiate and quantify the unlabeled analyte relative to the known concentration of the deuterated internal standard. This corrects for variable recovery and matrix effects [1].

Mechanistic Probe in Metabolic and Environmental Fate Studies

The deuterium label allows researchers to track the metabolic or degradation pathway of the cyclohexanecarbonyl moiety. For instance, by using the d11-labeled compound in an in vitro or in vivo study, one can distinguish metabolites derived from the parent drug from those that may be endogenous or from other sources. The +11 Da mass tag persists in the cyclohexane ring, enabling clear tracing of its incorporation into downstream products [2].

Synthesis of Deuterium-Labeled Pharmacological Probes (e.g., HIV-1 Protease Inhibitor Precursors)

As a reactive acyl chloride, (Chlorocarbonyl)cyclohexane-d11 can be used to synthesize deuterium-labeled analogs of drug candidates. This is particularly relevant for compounds where the cyclohexanecarbonyl group is a key pharmacophore or structural element. The resulting d11-labeled drug can then be used as an internal standard for pharmacokinetic studies or to investigate drug metabolism and pharmacokinetic (DMPK) properties, leveraging the known potential of deuteration to alter metabolic profiles .

Quality Control and Impurity Profiling of Unlabeled Cyclohexanecarbonyl Chloride Batches

In a manufacturing or quality control setting, (Chlorocarbonyl)cyclohexane-d11 can serve as a superior internal standard for GC-MS or LC-MS methods designed to quantify trace levels of unlabeled cyclohexanecarbonyl chloride in raw materials, intermediates, or final products. Its high chemical purity (≥98%) ensures that the method is sensitive and accurate for meeting stringent purity specifications .

Application

Selection Property

Validation Focus

IS for LC-MS/MS derivatization quantitation

Isotopic mass differentiation

Recovery and matrix-effect correction

Metabolic pathway tracing studies

Persistent cyclohexane-d11 tag

Metabolite differentiation in research matrices

Synthesis of deuterated research probes

Acyl chloride reactivity

Label incorporation efficiency

QC impurity profiling for unlabeled batches

High chemical purity

Method sensitivity and accuracy for trace analysis

• [1] Restek Corporation. (2015). Choosing an Internal Standard. Restek Chromatography Technical Note. View Source
• [2] Chemsrc. (2023). (Chlorocarbonyl)cyclohexane-d11. Compound Datasheet. View Source